Cas no 1396802-32-6 (2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396802-32-6
• MF: C₁₈H₁₇BrN₆O₃
• MW: 445.269982099533
• CID: 5790629
• PubChem ID: 71792351
• Update Time: 2025-10-30

2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(5-bromofuran-2-carbonyl)amino]phenyl]-N-cyclopentyltetrazole-5-carboxamide
• AKOS024542452
• F6242-1728
• 2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-(5-bromofuran-2-carboxamido)phenyl)-N-cyclopentyl-2H-tetrazole-5-carboxamide
• VU0539760-1
• 1396802-32-6

• Inchi： 1S/C18H17BrN6O3/c19-15-10-9-14(28-15)17(26)20-12-5-7-13(8-6-12)25-23-16(22-24-25)18(27)21-11-3-1-2-4-11/h5-11H,1-4H2,(H,20,26)(H,21,27)
• InChI Key： PDDZGFNPPSRRBI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2C=CC(=CC=2)N2N=NC(C(NC3CCCC3)=O)=N2)=O)O1

Computed Properties

• Exact Mass: 444.05455g/mol
• Monoisotopic Mass: 444.05455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 115Ų

Additional information on 2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396802-32-6)

Compound 2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number CAS No. 1396802-32-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This intricate molecular structure has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's unique combination of heterocyclic moieties and functional groups makes it a promising candidate for further investigation in various biological and chemical contexts.

The molecular framework of 2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide incorporates several key features that contribute to its pharmacological relevance. The presence of a tetrazole ring is particularly noteworthy, as tetrazoles are known for their broad spectrum of biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in recent years. The incorporation of a cyclopentyl group further enhances the compound's structural complexity and may contribute to its binding affinity with biological targets.

In the realm of drug discovery, the substitution pattern on the aromatic ring is critical in determining the compound's efficacy and selectivity. The 5-bromofuran-2-amido moiety introduces a polar and electron-withdrawing group that can modulate the electronic properties of the molecule. This feature is particularly relevant in the design of kinase inhibitors and other enzyme-targeted therapies. Recent studies have demonstrated that such structural motifs can significantly improve drug-like properties, including solubility and metabolic stability.

The synthesis of 2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the complex core structure of the compound. These synthetic strategies not only highlight the expertise in organic chemistry but also underscore the importance of innovative approaches in modern drug development.

Beyond its structural complexity, the biological activity of 2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide has been explored through various in vitro and in vivo assays. Preliminary findings suggest that the compound exhibits promising interactions with several biological targets relevant to human health. For instance, its ability to modulate protein-protein interactions has been observed in cell-based assays, indicating potential therapeutic benefits in conditions such as cancer and inflammatory diseases. The tetrazole core has been particularly implicated in disrupting aberrant signaling pathways that are characteristic of these pathologies.

The pharmacokinetic profile of this compound is another critical aspect that has been scrutinized. Studies have indicated favorable properties such as good oral bioavailability and moderate metabolic stability. These attributes are essential for ensuring that the compound reaches its target site in sufficient concentrations to elicit a therapeutic response. Additionally, the absence of significant toxicity profiles observed in early-stage studies further supports its potential as a lead molecule for further development.

In conclusion, 2-[4-(5-bromofuran-2-amido)phenyl]-N-cyclopentyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396802-32-6) represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique molecular architecture and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in shaping future treatment strategies across multiple disease areas.